3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid

• IUPAC Name: 2-methyl-3-[(4-phenylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C21H17NO3/c1-14-18(21(24)25)8-5-9-19(14)22-20(23)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-13H,1H3,(H,22,23)(H,24,25)
• InChI Key: NKVXBOSFFSYROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• Solubility: 42.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid, also known as BM 212, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 exerts its therapeutic effects through the inhibition of specific enzymes and pathways in the body. In cancer treatment, 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression. Inflammation is reduced by 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 through the inhibition of the NF-kB pathway, which is responsible for the production of pro-inflammatory cytokines. The neuroprotective effects of 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 are thought to be due to its ability to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 has been shown to have various biochemical and physiological effects. In cancer treatment, 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 induces cell cycle arrest and apoptosis in cancer cells. Inflammation is reduced by 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 through the inhibition of the production of pro-inflammatory cytokines. The neuroprotective effects of 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 are thought to be due to its ability to increase the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 in lab experiments is its ability to inhibit specific enzymes and pathways, making it a useful tool for studying various biological processes. However, one limitation is the lack of information on the toxicity of 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212, which could impact its potential therapeutic applications.

Future Directions

There are several future directions for the research on 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212. One direction is to investigate its potential use in combination with other drugs for cancer treatment. Another direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson's disease. Additionally, further research is needed to determine the toxicity of 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 and its potential side effects.

Scientific Research Applications

3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 has been found to have potential therapeutic applications in various fields of medicine, including cancer treatment, inflammation, and neurological disorders. In cancer treatment, 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation can also be reduced by 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, 3-[(4-biphenylylcarbonyl)amino]-2-methylbenzoic acid 212 has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.